Cas no 2138063-70-2 (1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one)

• Product Name: 1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one
• CAS No: 2138063-70-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6557132
• PubChem ID: 165490844
• Update Time: 2025-10-28

1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138063-70-2
• EN300-1158960
• 1-(5-hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one
• 1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C11H16N2O2/c1-8-2-3-9(14)6-10(8)13-5-4-12-7-11(13)15/h4-5,7-10,14H,2-3,6H2,1H3
• InChI Key： FUGLLJFMMWELMJ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N1C=CN=CC1=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.9Ų

Additional information on 1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one

Introduction to 1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one (CAS No. 2138063-70-2)

1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 2138063-70-2, has garnered attention due to its unique structural features and potential applications in drug discovery and development. The compound belongs to the dihydropyrazinone class, which is known for its broad spectrum of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of a 5-hydroxy-2-methylcyclohexyl side chain adds to its structural complexity and may contribute to its pharmacological profile.

The synthesis of 1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The process typically begins with the formation of the dihydropyrazinone core through cyclization reactions, followed by functional group modifications to introduce the 5-hydroxy-2-methylcyclohexyl moiety. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity. These synthetic methodologies are crucial for producing compounds that meet the stringent requirements of pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of dihydropyrazinone derivatives. Studies have demonstrated that these compounds can interact with various biological targets, making them valuable candidates for therapeutic intervention. For instance, research has shown that dihydropyrazinones exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as COX-2 and LOX. The structural motif of 1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one suggests that it may possess similar properties, potentially making it effective in modulating inflammatory responses.

The 5-hydroxy-2-methylcyclohexyl group in the molecule is particularly noteworthy due to its ability to enhance solubility and bioavailability. Hydroxyl groups are known to improve water solubility, while alkyl side chains can increase lipid solubility. This dual solubility profile is advantageous for drug delivery systems, as it allows the compound to be administered through multiple routes, including oral and intravenous formulations. Additionally, the methyl group at position 2 may contribute to metabolic stability by preventing rapid degradation in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one with biological targets. Molecular docking studies have shown that this compound can bind effectively to proteins involved in pain signaling and neuroprotection. These findings align with emerging research indicating that dihydropyrazinones may have therapeutic applications in neurological disorders. For example, studies have suggested that these compounds could modulate neurotransmitter release or inhibit oxidative stress-related pathways in neurons.

The antioxidant properties of 1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one are another area of active investigation. Reactive oxygen species (ROS) play a significant role in various pathological conditions, including aging and chronic diseases. By scavenging ROS or inhibiting their production, antioxidants can help mitigate cellular damage and prevent disease progression. Preliminary studies have indicated that dihydropyrazinones exhibit potent antioxidant activity due to their ability to donate electrons or hydrogen atoms to neutralize free radicals. The hydroxyl group in the 5-hydroxy-2-methylcyclohexyl moiety is particularly important for this function.

In conclusion,1-(5-Hydroxy-2-methylcyclohexyl)-1,2-dihydropyrazin-2-one (CAS No. 2138063-70-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover additional insights into its pharmacological properties,this compound holds great potential for addressing a range of health challenges.